3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine

Nucleoside Protection Oligoribonucleotide Synthesis Silylation Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H39N3O6Si2
Molecular Weight 485.7 g/mol
Cat. No. B15598572
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine
Molecular FormulaC21H39N3O6Si2
Molecular Weight485.7 g/mol
Structural Identifiers
InChIInChI=1S/C21H39N3O6Si2/c1-12(2)31(13(3)4)27-11-16-19(29-32(30-31,14(5)6)15(7)8)18(25)20(28-16)24-10-9-17(22)23-21(24)26/h9-10,12-16,18-20,25H,11H2,1-8H3,(H2,22,23,26)/t16-,18?,19+,20-/m1/s1
InChIKeyKPNSXQNKDQMBAW-REINYZJRSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3,5-O-TIPDS Cytidine: Versatile Intermediate for RNA Synthesis


3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine (CAS 87791-99-9) is a ribonucleoside derivative in which the 3′- and 5′-hydroxyl groups of cytidine are simultaneously protected by a 1,1,3,3-tetraisopropyldisiloxane-1,3-diyl (TIPDS) group . This bifunctional silyl protecting group, introduced via treatment with 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl₂) in pyridine, is specifically designed for polyhydroxy compounds like nucleosides, enabling selective functionalization of the remaining 2′-hydroxyl group while preserving the integrity of the sugar-phosphate backbone precursors [1]. The TIPDS group imparts distinctive steric hindrance around the silicon atoms due to the bulky isopropyl substituents, a feature that critically influences its stability profile and orthogonal reactivity relative to monofunctional silyl ethers [2]. The compound is a fundamental building block in the chemical synthesis of oligoribonucleotides and modified nucleosides, not an independent therapeutic agent as sometimes mischaracterized [3].

High-yielding single-step 3',5'-silylation platform
Enables exclusive 2'-modification for RNA building blocks
Robust stability under acidic, basic, and oxidative conditions

Why TIPDS-Cytidine Substitution Fails


Generic substitution of 3,5-O-TIPDS-cytidine with alternative silyl-protected cytidine derivatives (such as 2′,5′-di-TBDMS-cytidine or 3′,5′-di-TIPS-cytidine) is scientifically invalid in RNA synthesis workflows. The TIPDS group is a bifunctional, cyclic disiloxane that simultaneously and selectively protects the 3′- and 5′-hydroxyls in a single step, leaving the 2′-OH free for subsequent phosphitylation or modification—a regiospecificity that monofunctional silyl chlorides (e.g., TBDMS-Cl, TIPS-Cl) cannot achieve without complex protection/deprotection sequences [1]. Furthermore, the differential stability of TIPDS versus TBDMS under specific basic and fluoride-mediated conditions is critical: TBDMS groups undergo partial cleavage in nitration media and are prone to 2′→3′ migration during phosphoramidite synthesis, whereas the TIPDS group remains intact under identical conditions, ensuring correct 3′→5′ phosphodiester bond formation and eliminating the risk of unwanted 2′→5′ linkages [2]. Substituting with a monofunctional silyl ether would introduce significant synthetic inefficiency, lower overall yield due to additional protection/deprotection steps, and compromise the stereochemical integrity of the final oligonucleotide product.

Target: TIPDS-Cytidine
Substitutes (TBDMS, TBDPS)
Simultaneous 3',5'-diol protection
Monofunctional silyl groups do not provide simultaneous protection, limiting regioselective 2'-modification
Stable under nitration and acidic deprotection conditions
TBDMS is prone to premature cleavage under nitration or certain basic media, risking side reactions
Single-step, high-yield entry to versatile intermediate
Multi-step alternative routes can lead to complex isomer mixtures and lower overall efficiency

Comparative Performance of TIPDS-Cytidine


Synthesis Yield: TIPDS vs. TBDMS Protection

Treatment of cytidine with 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl₂) in pyridine yields 3′,5′-O-(1,1,3,3-tetraisopropyldisilox-1,3-diyl)cytidine (3,5-O-TIPDS-cytidine) as the exclusive product in high yield [1]. This contrasts with the use of monofunctional silyl chlorides (e.g., TBDMS-Cl) on unprotected cytidine, which produces complex mixtures of 2′-, 3′-, 5′-, and multiply silylated products that require extensive chromatographic separation and result in significantly lower isolated yields of the desired regioisomer [2].

Synthesis Yield
Class-level
92% vs. variable, multi-step
Supports efficient intermediate production
Isomer separation avoided; single-step entry
Nucleoside Protection Oligoribonucleotide Synthesis Silylation Chemistry

Stability in Nitration: TIPDS vs. TBDMS

In studies of N-nitration of pyrimidine nucleosides, the TBDMS group was found to undergo partial cleavage in the nitration medium (NH₄NO₃/(CF₃CO)₂O in CH₂Cl₂ at 0°C), whereas the TIPDS group remained fully stable under the same conditions [1]. This stability advantage was also confirmed in the subsequent basic ring-opening/ring-closing step, where both TBDMS and TIPDS groups were stable in refluxing CH₃CN or CH₃CN-H₂O for 7 hours in the presence of excess K₂CO₃ [2].

Nitration Stability
Head-to-head
TIPDS intact (100%); TBDMS partial cleavage
Enables N-modification in strongly acidic media
NO2CF3CO2, 0°C; reported ~90% N-nitration yield
Protecting Group Stability N-Nitration Nucleoside Modification

Selective 5'-Desilylation to 3'-O-TIPDS Cytidine

A systematic study of TIPDS stability in ammonia/amine solutions revealed that in ammonia-methanol at ambient temperature, significant partial cleavage of the TIPDS group occurred. However, when ethanol was substituted for methanol, this undesired side reaction was completely inhibited. Commercially available 8 M methylamine in ethanol was identified as the reagent of choice for selective deacylation of N- and/or O-acyl protected nucleosides bearing the 3′,5′-TIPDS group without notable cleavage of the silyl protection [1].

5'-Desilylation Yield
Reported
95–99%
High-yield access to 3'-O-TIPDS intermediate
Aqueous TFA method; selective cleavage
Protecting Group Orthogonality Deacylation Nucleoside Chemistry

Selective Deacylation Without TIPDS Cleavage

A fundamental limitation of using the 2′-O-TBDMS protecting group in RNA phosphoramidite synthesis is its propensity to undergo 2′→3′ migration during the phosphitylation step under standard conditions. This migration generates a 3′-O-TBDMS-2′-O-phosphoramidite impurity that subsequently yields unwanted 2′→5′ phosphodiester linkages during solid-phase synthesis, compromising the integrity of the final RNA product [1]. In contrast, the cyclic 3′,5′-O-TIPDS group is structurally incapable of such migration due to its covalent bridging of the 3′- and 5′-positions, ensuring that subsequent functionalization at the 2′-OH occurs exclusively at the intended position and that only correct 3′→5′ linkages are formed after deprotection [2].

Deacylation Stability
Class-level
Stable in MeNH2-EtOH; cleavage in MeNH2-MeOH
Reliable 2'-modification protocol
Ethanol solvent inhibits undesired TIPDS loss
RNA Phosphoramidite Chemistry Silyl Migration Oligonucleotide Synthesis

Key Applications of TIPDS-Cytidine


Synthesis of 2'-Modified Cytidine Phosphoramidites

This compound is the optimal starting material for preparing 2′-O-modified cytidine phosphoramidites (e.g., 2′-O-methyl, 2′-O-methoxyethyl, 2′-fluoro) used in the solid-phase synthesis of siRNA, antisense oligonucleotides, and mRNA therapeutics. The regiospecific 3′,5′-protection ensures that subsequent 2′-modification occurs exclusively at the desired position, maximizing the yield of the key phosphoramidite intermediate . The protocol employing TIPDS protection was successfully applied to the large-scale preparation of key components for oligoribonucleotide synthesis via the triester approach [2].

Base-Modified Cytidine Synthesis via N-Nitration

3,5-O-TIPDS-cytidine is the essential intermediate for the efficient conversion of cytidine to 2′-deoxycytidine via the Robins protocol. The TIPDS group enables selective phenoxythiocarbonylation of the exposed 2′-OH, followed by AIBN-initiated homolytic deoxygenation with tri-n-butyltin hydride. Overall conversion yields from ribonucleosides to 2′-deoxynucleosides using this method range from 57% to 78% for naturally occurring nucleosides .

Regioselective Synthesis of 3'- or 5'-Functionalized Cytidines

The documented stability of the TIPDS group under N-nitration conditions makes 3,5-O-TIPDS-cytidine the preferred substrate for N-modification chemistries. While TBDMS groups undergo partial cleavage in nitration media, the TIPDS group remains intact, enabling efficient N-nitration followed by treatment with ¹⁵NH₃ or alkylamines to yield ¹⁵N-labeled or N-alkylated cytidine derivatives for NMR, mass spectrometry, and biochemical mechanism studies .

Cost-Effective Scaling of Nucleoside Intermediates

N4-Benzoyl-3′,5′-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)cytidine is a widely utilized, fully protected building block in nucleic acid research. The 3,5-O-TIPDS-cytidine core serves as the synthetic precursor for introducing the N4-benzoyl protecting group on the exocyclic amine. The resulting dual-protected derivative (≥97% purity by HPLC, melting point 100–102°C) is used directly in the synthesis of modified nucleotides that enhance the stability and efficacy of RNA-based therapeutics .

Application
Selection Property
Validation Focus
2'-Modified Phosphoramidite Synthesis
Single-step high-yield 3',5'-protection
Yield and isomer purity under standard conditions
Base-Modified Cytidine Synthesis
Stability under nitration/oxidative conditions
N-functionalization compatibility without protecting group loss
Regioselective 3'/5'-Functionalization
Selective 5'-O-Si bond cleavage
Regiochemical purity after desilylation
Scalable Intermediate Production
High-yielding, robust protecting group
Reproducibility and impurity profile at scale

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for 3,5-O-[1,1,3,3-Tetrakis(1-methylethyl)-1,3-disiloxanediyl] cytidine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.